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Compound of Interest

Compound Name: L-Galactose-13C

Cat. No.: B12409379

Get Quote

Executive Summary
L-Galactose is a rare hexose sugar, predominantly known as the immediate precursor to L-

Ascorbic Acid (Vitamin C) in the Smirnoff-Wheeler pathway of plants.[1] Unlike its ubiquitous

enantiomer D-Galactose, the L-form is not readily available from bulk biomass, making its

isotopically labeled variants (

C) high-value, low-volume specialty chemicals.

For researchers in glycobiology and plant metabolomics, L-Galactose-13C is the "gold

standard" tracer for elucidating the rate-limiting steps of Vitamin C biosynthesis and cell wall

polysaccharide formation (e.g., rhamnogalacturonan II). This guide outlines the commercial

landscape and details the two primary synthetic routes: the Kiliani-Fischer Cyanohydrin

Synthesis (for C1-labeling) and the Chemo-Enzymatic Inversion (for C6-labeling).

Commercial Landscape Analysis
Commercial availability of L-Galactose-13C is limited compared to D-sugars. Most suppliers

provide it as a catalog item with lead times, or as a custom synthesis product.
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Primary Suppliers & Specifications
Supplier

Product
Code

Label
Position

Enrichment
Est. Price
(USD)

Status

MedChemEx

press (MCE)
HY-N6614S1

1-

C
≥99 atom % ~$110 / 10mg In-Stock

Omicron

Biochemicals
Custom

U-

C
≥99 atom % Inquiry Only Custom

Sigma-

Aldrich
Custom

1-

C
≥99 atom % Inquiry Only Custom

Toronto

Research

Chem

G155252 Unlabeled N/A ~$155 / 25mg
Reference

Std

Strategic Insight: The "In-Stock" status of the 1-

C isotopomer at MedChemExpress suggests a standardized production route, likely via the
Kiliani-Fischer synthesis starting from L-Lyxose. Researchers requiring Uniformly Labeled (U-

C) L-Galactose generally must contract custom synthesis services (e.g., Omicron), often
utilizing metabolic engineering of E. coli strains expressing the GDP-mannose-3,5-epimerase
(GME) pathway.

Synthesis Methodologies
Two distinct strategies exist for synthesizing L-Galactose-13C. The choice depends strictly on

the required position of the isotopic label.

Strategy A: The Kiliani-Fischer Synthesis (C1-Labeling)
Target: L-Galactose-1-

C

Precursor: L-Lyxose (Rare pentose) + K
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CN

Mechanism: Nucleophilic addition of labeled cyanide to the aldehyde of L-lyxose extends the

carbon chain by one unit at C1.

Pros: Direct introduction of the label at the anomeric carbon (C1), ideal for NMR tracking.

Cons: Produces a mixture of epimers (L-Galactose and L-Talose) requiring difficult

chromatographic separation; involves toxic cyanides.

Strategy B: Chemo-Enzymatic Inversion (C6-Labeling)
Target: L-Galactose-6-

C (from D-Galactose-1-

C)

Precursor: D-Galactose-1-

C (Commercially abundant)

Mechanism: "Head-to-Tail" Inversion.

Reduction: D-Galactose is reduced to Galactitol (a meso compound).

Selective Oxidation:Galactose Oxidase (GOase) stereoselectively oxidizes the pro-S

hydroxymethyl group of Galactitol.

Causality: Because Galactitol is a meso compound (symmetric), the enzyme's action on the

"bottom" carbon (originally C6 of D-Gal) creates a new aldehyde group. By convention, this

new aldehyde becomes C1 of the new L-sugar. Consequently, the original C1 label of D-

Galactose ends up at position C6 of L-Galactose.

Visualization: Synthesis Logic
The following diagram illustrates the symmetry-breaking logic of the Chemo-Enzymatic route.
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Mechanism Note

D-Galactose-1-13C
(Label at C1-CHO)

Galactitol-1-13C
(Meso Intermediate)

NaBH4 Reduction
(C1 -> CH2OH) L-Galactose-6-13C

(Label at C6-CH2OH)

Galactose Oxidase
(Oxidizes unlabeled C6)

Symmetry Break:
Enzyme attacks the

non-labeled end.

Click to download full resolution via product page

Figure 1: Chemo-enzymatic synthesis workflow showing the migration of the

C label from C1 to C6 due to head-to-tail inversion.

Detailed Experimental Protocol: Chemo-Enzymatic
Route
Objective: Synthesis of L-Galactose-6-

C from D-Galactose-1-

C. Rationale: This protocol is safer (cyanide-free) and utilizes the high stereoselectivity of
Galactose Oxidase to avoid epimer separation.

Reagents & Equipment
Substrate: D-Galactose-1-

C (Sigma/Omicron).

Enzyme: Galactose Oxidase (EC 1.1.3.[2][3]9) from Dactylium dendroides (Sigma G7400).

Co-factor: Catalase (to degrade H

O

byproduct).

Reductant: Sodium Borohydride (NaBH
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).

Purification: Dowex 50W-X8 (H+ form).

Step-by-Step Workflow
Phase 1: Reduction to Galactitol

Dissolution: Dissolve 100 mg (0.55 mmol) of D-Galactose-1-

C in 5 mL of ice-cold distilled water.

Reduction: Slowly add 1.2 equivalents of NaBH

(25 mg) with stirring.

Incubation: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 3 hours.

Quenching: Add Dowex 50W-X8 (H+) resin until pH < 4 to destroy excess borohydride. Filter

off resin.

Borate Removal: Evaporate the filtrate to dryness. Add methanol (5 mL) and evaporate

(repeat 3x) to remove boric acid as volatile methyl borate.

Yield Check: Quantitative conversion to Galactitol-1-

C (Check via TLC: Rf 0.4 in n-Propanol/EtOAc/H2O 7:1:2).

Phase 2: Enzymatic Oxidation
Buffer Prep: Prepare 10 mL of 50 mM Sodium Phosphate buffer (pH 7.0).

Reaction Mix: Dissolve the Galactitol residue in the buffer. Add 500 Units of Galactose

Oxidase and 2000 Units of Catalase.

Critical: Catalase is essential to prevent H

O

-mediated inactivation of the oxidase.
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Aeration: The reaction requires O

. Incubate in an open vessel with vigorous shaking (200 rpm) or bubble pure oxygen gently
at 25°C.

Monitoring: Monitor reaction progress via HPAEC-PAD or by checking for the appearance of

a reducing sugar (Fehling's test). Reaction typically completes in 24-48 hours.

Termination: Filter the mixture through a 10kDa cutoff centrifugal filter to remove enzymes.

Phase 3: Isolation
Lyophilization: Freeze-dry the filtrate to obtain the crude L-Galactose.

Purification: If necessary, purify via prep-HPLC on a Lead-form cation exchange column

(e.g., Sugar-Pak) using water as the mobile phase at 85°C.

Validation:

C-NMR (D

O) should show the label signal at the hydroxymethyl region (~62 ppm) rather than the
anomeric region (~93/97 ppm), confirming the C6 position.

Applications in Metabolic Flux Analysis
L-Galactose is the critical checkpoint in the Smirnoff-Wheeler (L-Galactose) Pathway for

Vitamin C biosynthesis.

The VTC2 Checkpoint
The enzyme GDP-L-galactose phosphorylase (VTC2) is the first committed step for Vitamin C

synthesis. In

C-MFA studies, feeding L-Galactose-13C bypasses the upstream hexose pool
(Glucose/Mannose), allowing precise calculation of flux through the downstream lactone
dehydrogenase step.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12409379/docs?utm_src=pdf-body#technical-guide-commercial-availability-and-synthesis-of-l-galactose-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathway Legend

GDP-D-Mannose

GDP-L-Galactose

GME
(Epimerase)

L-Galactose-1-P

VTC2
(Phosphorylase)

L-Galactose
(Tracer Entry)

VTC4
(Phosphatase)

L-Galactono-1,4-lactone

GalDH
(Dehydrogenase)

L-Ascorbate
(Vitamin C)

GLDH
(Mitochondrial)

VTC2: Rate Limiting Step

Click to download full resolution via product page

Figure 2: The Smirnoff-Wheeler pathway highlighting L-Galactose as the precursor to Vitamin

C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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